Cas no 97845-72-2 (Penciclovir Diacetate)

Penciclovir Diacetate is a synthetic nucleoside analog used in the treatment of herpes simplex virus infections. It demonstrates potent antiviral activity against HSV-1 and HSV-2, offering a key therapeutic advantage in managing these conditions. Its diacetate prodrug form enhances bioavailability and reduces systemic toxicity, thereby optimizing efficacy and patient compliance.

Penciclovir Diacetate structure

Product Name:Penciclovir Diacetate

CAS No:97845-72-2

MF:C₁₄H₁₉N₅O₅

MW:337.331162691116

CID:4557780

Update Time:2025-07-21

Penciclovir Diacetate Chemical and Physical Properties

Names and Identifiers

- Penciclovir Diacetate Impurity
- Penciclovir Impurity 3
- 6H-Purin-6-one, 9-[4-(acetyloxy)-3-[(acetyloxy)methyl]butyl]-2-amino-1,9-dihydro-
- 2-[(acetyloxy)methyl]-4-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)butylacetate
- Penciclovir impurity-C
- 9-[4-(Acetyloxy)-3-[(acetyloxy)methyl]butyl]-2-amino-1,9-dihydro-6H-purin-6-one (ACI)
- BRL 39913
- BRU 39913
- Di-O-acetylpenciclovir
- Penciclovir diacetate
- Penciclovir Diacetate
- Inchi： 1S/C14H19N5O5/c1-8(20)23-5-10(6-24-9(2)21)3-4-19-7-16-11-12(19)17-14(15)18-13(11)22/h7,10H,3-6H2,1-2H3,(H3,15,17,18,22)
- InChI Key： KQURMIWGELPUHQ-UHFFFAOYSA-N
- SMILES： O=C1C2N=CN(C=2NC(N)=N1)CCC(COC(C)=O)COC(C)=O

Penciclovir Diacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P221505-5mg	Penciclovir Diacetate	97845-72-2	5mg	$58.00	2023-05-17
TRC	P221505-10mg	Penciclovir Diacetate	97845-72-2	10mg	$ 110.00	2023-09-06
TRC	P221505-25mg	Penciclovir Diacetate	97845-72-2	25mg	$ 241.00	2023-09-06
TRC	P221505-50mg	Penciclovir Diacetate	97845-72-2	50mg	$ 466.00	2023-09-06

Penciclovir Diacetate Production Method

Production Method 1

97845-72-2

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
1.2 Solvents: Isopropanol ; 1.5 h, 0 °C
1.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
1.2 Solvents: Isopropanol ; 1.5 h, 0 °C
1.3 Solvents: Ethyl acetate ; rt → 70 °C; 70 °C → rt
1.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanineVirtual Screening of Acyclovir Derivatives as Potential Antiviral Agents: Design, Synthesis, and Biological Evaluation of New Acyclic Nucleoside ProTidesSynthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Torii, Takayoshi; et al Derudas, Marco ; et al Harnden, Michael R.; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 2

128139-38-8

17495-10-2

97845-72-2

Reaction Conditions

1.1 Solvents: N-Methyl-2-pyrrolidone ; 8 h, 120 °C; 120 °C → rt
1.2 Reagents: Potassium carbonate , Hydrogen Catalysts: Palladium Solvents: Acetonitrile ; 10 h, 50 °C; 50 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1.5 h, 60 °C; 60 °C → rt
1.4 Reagents: Sulfuric acid Solvents: Water ; pH 6.7, rt; 1 h, rt
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
2.2 Solvents: Isopropanol ; 1.5 h, 0 °C
2.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine

Torii, Takayoshi; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 3

97845-59-5

97845-72-2

Reaction Conditions

1.1 Reagents: Hydrochloric acid
2.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Synthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Harnden, Michael R.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1636-42

Production Method 4

182005-51-2

97845-72-2

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
2.1 Solvents: N-Methyl-2-pyrrolidone ; 18 h, 80 °C; 80 °C → rt
2.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; pH 13, rt; 2 h, 50 °C; 50 °C → rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt; rt → 0 °C
3.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
3.2 Solvents: Isopropanol ; 1.5 h, 0 °C
3.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt
1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
2.1 Solvents: N-Methyl-2-pyrrolidone ; 8 h, 120 °C; 120 °C → rt
2.2 Reagents: Potassium carbonate , Hydrogen Catalysts: Palladium Solvents: Acetonitrile ; 10 h, 50 °C; 50 °C → rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; 1.5 h, 60 °C; 60 °C → rt
2.4 Reagents: Sulfuric acid Solvents: Water ; pH 6.7, rt; 1 h, rt
3.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
3.2 Solvents: Isopropanol ; 1.5 h, 0 °C
3.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt
1.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
2.1 Solvents: N-Methyl-2-pyrrolidone ; 16 h, 80 °C; 80 °C → rt
2.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
2.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 60 °C; 60 °C → rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0, rt; rt → 0 °C
3.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
3.2 Solvents: Isopropanol ; 1.5 h, 0 °C
3.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguaninePractical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguaninePractical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine

Torii, Takayoshi; et al Torii, Takayoshi; et al Torii, Takayoshi; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 5

102147-75-1

97845-72-2

Reaction Conditions

1.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dimethylformamide
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
3.1 Reagents: Hydrochloric acid
4.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Synthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Harnden, Michael R.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1636-42

Production Method 6

7459-46-3

97845-72-2

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol , tert-Butanol
2.1 Reagents: 2,2-Dimethoxypropane , p-Toluenesulfonic acid Solvents: Tetrahydrofuran
3.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dimethylformamide
4.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
5.1 Reagents: Hydrochloric acid
6.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Synthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Harnden, Michael R.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1636-42

Production Method 7

104227-87-4

97845-72-2

97845-80-2

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Water ; 3 h, pH 7.4, 30 °C

Reference

: Production of Recombinant Human Aldehyde Oxidase in Escherichia coli and Optimization of Its Application for the Preparative Synthesis of Oxidized Drug Metabolites

Rodrigues, Diogo; et al, ChemCatChem, 2014, 6(4), 1028-1042

Production Method 8

97845-72-2

Reaction Conditions

Reference

: Treatment of herpes virus related diseasesTreatment of herpes virus related diseasesPractical synthesis of antiviral nucleosides

Izawa, Kunisuke; et al, United States, 1998, 70(2), 313-318

Production Method 9

126589-82-0

17495-10-2

97845-72-2

Reaction Conditions

1.1 Solvents: N-Methyl-2-pyrrolidone ; 18 h, 80 °C; 80 °C → rt
1.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 13, rt; 2 h, 50 °C; 50 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt; rt → 0 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
2.2 Solvents: Isopropanol ; 1.5 h, 0 °C
2.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine

Torii, Takayoshi; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 10

127047-77-2

17495-10-2

97845-72-2

Reaction Conditions

1.1 Solvents: N-Methyl-2-pyrrolidone ; 16 h, 80 °C; 80 °C → rt
1.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 60 °C; 60 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0, rt; rt → 0 °C
2.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
2.2 Solvents: Isopropanol ; 1.5 h, 0 °C
2.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine

Torii, Takayoshi; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 11

10310-21-1

97845-58-4

97845-72-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
2.1 Reagents: Hydrochloric acid
3.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Synthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Harnden, Michael R.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1636-42

Production Method 12

61393-37-1

97845-72-2

Reaction Conditions

1.1 Reagents: Acetic anhydride , Sodium acetate ; 4 h, 70 °C; 70 °C → 30 °C
1.2 Reagents: Hydrochloric acid , Sodium bromide Solvents: Water ; 8 h, 70 °C; 70 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 3 h, 40 °C; 40 °C → 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 0 °C
2.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
2.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
3.1 Solvents: N-Methyl-2-pyrrolidone ; 18 h, 80 °C; 80 °C → rt
3.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; pH 13, rt; 2 h, 50 °C; 50 °C → rt
3.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7, rt; rt → 0 °C
4.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
4.2 Solvents: Isopropanol ; 1.5 h, 0 °C
4.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt
1.1 Reagents: Acetic anhydride , Sodium acetate ; 4 h, 70 °C; 70 °C → 30 °C
1.2 Reagents: Hydrochloric acid , Sodium bromide Solvents: Water ; 8 h, 70 °C; 70 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 3 h, 40 °C; 40 °C → 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 0 °C
2.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
2.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
3.1 Solvents: N-Methyl-2-pyrrolidone ; 16 h, 80 °C; 80 °C → rt
3.2 Reagents: Pyridine , Potassium carbonate Catalysts: Palladium Solvents: Methanol , Water ; 21.5 h, 45 °C; 54 °C → rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 60 °C; 60 °C → rt
3.4 Reagents: Hydrochloric acid Solvents: Water ; pH 6.0, rt; rt → 0 °C
4.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
4.2 Solvents: Isopropanol ; 1.5 h, 0 °C
4.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt
1.1 Reagents: Acetic anhydride , Sodium acetate ; 4 h, 70 °C; 70 °C → 30 °C
1.2 Reagents: Hydrochloric acid , Sodium bromide Solvents: Water ; 8 h, 70 °C; 70 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 3 h, 40 °C; 40 °C → 0 °C
1.4 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 0 °C
2.1 Reagents: p-Toluenesulfonic acid Solvents: Acetic acid ; 3 h, 105 °C; 105 °C → rt
2.2 Reagents: Sodium bicarbonate , Sodium hydroxide Solvents: Water ; pH 5.3, rt
3.1 Solvents: N-Methyl-2-pyrrolidone ; 8 h, 120 °C; 120 °C → rt
3.2 Reagents: Potassium carbonate , Hydrogen Catalysts: Palladium Solvents: Acetonitrile ; 10 h, 50 °C; 50 °C → rt
3.3 Reagents: Sodium hydroxide Solvents: Water ; 1.5 h, 60 °C; 60 °C → rt
3.4 Reagents: Sulfuric acid Solvents: Water ; pH 6.7, rt; 1 h, rt
4.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1.5 h, 45 °C; 45 °C → rt
4.2 Solvents: Isopropanol ; 1.5 h, 0 °C
4.3 Solvents: Ethyl acetate ; 0 °C → 70 °C; 70 °C → rt

Reference

: Practical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguaninePractical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguaninePractical syntheses of penciclovir and famciclovir from N2-acetyl-7-benzylguanine

Torii, Takayoshi; et al Torii, Takayoshi; et al Torii, Takayoshi; et al, Tetrahedron, 2006, 62(24), 5709-5716

Production Method 13

6482-32-2

97845-72-2

Reaction Conditions

1.1 Reagents: 2,2-Dimethoxypropane , p-Toluenesulfonic acid Solvents: Tetrahydrofuran
2.1 Reagents: Carbon tetrabromide , Triphenylphosphine Solvents: Dimethylformamide
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
4.1 Reagents: Hydrochloric acid
5.1 Reagents: 4-(Dimethylamino)pyridine

Reference

: Synthesis and antiviral activity of 9-[4-hydroxy-3-(hydroxymethyl)but-1-yl]purines

Harnden, Michael R.; et al, Journal of Medicinal Chemistry, 1987, 30(9), 1636-42

Penciclovir Diacetate Raw materials

Penciclovir Diacetate Preparation Products

Penciclovir Diacetate Related Literature

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Additional information on Penciclovir Diacetate

Introduction to Penciclovir Diacetate (CAS No. 97845-72-2) in Modern Pharmaceutical Research

Penciclovir Diacetate, with the chemical identifier CAS No. 97845-72-2, represents a significant advancement in the field of antiviral pharmaceuticals. This compound, derived from the nucleoside analog penciclovir, has garnered considerable attention due to its enhanced pharmacokinetic properties and broad-spectrum antiviral activity. As research in medicinal chemistry continues to evolve, Penciclovir Diacetate has emerged as a promising candidate for treating various viral infections, particularly those caused by herpesviruses.

The structural modification of penciclovir into its diacetate form was strategically designed to improve solubility and bioavailability, key factors that determine the efficacy of antiviral drugs. The diacetyl groups introduced into the molecule not only enhance its stability but also facilitate better absorption in biological systems. This improvement is critical in therapeutic applications where rapid and sustained drug delivery is essential.

In recent years, the study of Penciclovir Diacetate has been complemented by advancements in computational chemistry and molecular modeling. These techniques have allowed researchers to predict the binding interactions between Penciclovir Diacetate and viral enzymes with high precision. Such insights have been instrumental in optimizing drug design and improving therapeutic outcomes. For instance, studies have shown that Penciclovir Diacetate exhibits strong inhibitory effects on the enzyme thymidine kinase, which is crucial for viral DNA synthesis.

The clinical potential of Penciclovir Diacetate has been further explored in various preclinical trials. These trials have demonstrated its efficacy in reducing viral load and alleviating symptoms associated with herpes simplex virus (HSV) infections. The compound’s ability to penetrate the blood-brain barrier has also opened new avenues for treating neurological manifestations of viral infections, such as encephalitis caused by HSV.

One of the most compelling aspects of Penciclovir Diacetate is its potential for combination therapy. By pairing it with other antiviral agents, researchers aim to develop synergistic treatments that can overcome drug resistance and enhance overall therapeutic efficacy. Preliminary studies suggest that when used in conjunction with acyclovir or valacyclovir, Penciclovir Diacetate can significantly reduce the duration of viral shedding and improve patient recovery rates.

The pharmacological profile of Penciclovir Diacetate also makes it an attractive candidate for topical applications. Formulations containing this compound have shown promise in treating cutaneous herpes infections, offering a non-invasive alternative to oral medications. This is particularly beneficial for patients who prefer localized treatment or have contraindications to systemic therapies.

From a regulatory perspective, the development of Penciclovir Diacetate adheres to stringent guidelines set forth by global health authorities. Its synthesis and characterization have been meticulously documented to ensure compliance with Good Manufacturing Practices (GMP). This rigorous approach underscores the commitment of pharmaceutical companies to delivering safe and effective treatments to patients worldwide.

Future research directions for Penciclovir Diacetate include exploring its mechanisms of action in greater detail and investigating its potential against other viruses beyond herpesviruses. Additionally, studies are underway to evaluate its long-term safety profile and potential side effects. These efforts are crucial for ensuring that Penciclovir Diacetate remains a viable therapeutic option for patients suffering from viral infections.

The integration of traditional medicinal chemistry with modern biotechnological approaches has positioned Penciclovir Diacetate as a cornerstone in antiviral drug development. Its unique properties and versatile applications make it a valuable asset in the fight against viral diseases. As research continues to uncover new possibilities, the role of Penciclovir Diacetate is expected to expand, offering hope for improved treatments and better health outcomes for patients globally.